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Compound of Interest

Compound Name: Chloro(diethoxy)borane

Cat. No.: B15482428

Application Notes and Protocols:
Chloro(diethoxy)borane

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed guidelines and protocols for the safe handling and application
of Chloro(diethoxy)borane. This reagent is a valuable tool in organic synthesis, particularly in
the development of pharmaceutical intermediates. Due to its reactive nature, strict adherence
to inert atmosphere techniques is crucial for successful and safe experimentation.

Properties and Safety Information

Chloro(diethoxy)borane is a reactive organoboron compound. While specific physical data for
Chloro(diethoxy)borane is not readily available, the properties of the closely related
Chloro(diethyl)borane can be used as a reasonable estimate for handling and reaction
planning.

Table 1: Physical and Safety Data of Chloro(diethyl)borane (analogue)
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Property Value Reference
Molecular Formula C4H10BCI [1]
Molecular Weight 104.39 g/mol [1]

Boiling Point 87.2 °C at 760 mmHg [11[2]
Density 0.816 g/cm? [1112]

Flash Point 6.6 °C [2]

Vapor Pressure 72.3 mmHg at 25 °C [2]

Safety Precautions:

Chloro(diethoxy)borane is expected to have hazards similar to other chloro-organoboranes. It
is crucial to handle this reagent with extreme care in a well-ventilated fume hood, utilizing
appropriate personal protective equipment (PPE).

o General Hazards: Highly flammable liquid and vapor. Reacts violently with water, releasing
flammable gases that may ignite spontaneously. Harmful if swallowed. Causes severe skin
burns and eye damage. May cause respiratory irritation.

» Personal Protective Equipment (PPE):
o Flame-retardant lab coat
o Chemical safety goggles and a face shield
o Chemically resistant gloves (e.g., nitrile or neoprene)
o Closed-toe shoes

e Handling: Always handle under an inert atmosphere of dry nitrogen or argon.[3] Use only
non-sparking tools. Ground and bond all containers and receiving equipment to prevent
static discharge.

o Storage: Store in a tightly sealed container in a cool, dry, and well-ventilated area, away from
heat, sparks, open flames, and incompatible materials such as water, acids, and oxidizing
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agents. Recommended storage is under an inert gas atmosphere.

Inert Atmosphere Techniques

The successful use of Chloro(diethoxy)borane is contingent upon the rigorous exclusion of air
and moisture. Standard Schlenk line or glovebox techniques are mandatory.

General Schlenk Line Setup and Operation

A Schlenk line provides a dual manifold system for vacuum and an inert gas (typically nitrogen
or argon), allowing for the manipulation of air-sensitive reagents in glassware equipped with
side-arm stopcocks.

Protocol for Setting up a Reaction under Inert Atmosphere:

Glassware Preparation: All glassware must be thoroughly dried in an oven at >120 °C
overnight and allowed to cool in a desiccator or under a stream of inert gas.

o Assembly: Assemble the reaction apparatus (e.g., a three-necked flask with a condenser,
dropping funnel, and septum) while hot and immediately connect it to the Schlenk line.

e Purging: Evacuate the apparatus under high vacuum and refill with inert gas. Repeat this
vacuum/inert gas cycle at least three times to ensure the complete removal of air and
moisture.

o Reagent Transfer: Liquid reagents like Chloro(diethoxy)borane should be transferred via a
gas-tight syringe or cannula. Solid reagents should be added under a positive flow of inert
gas.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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